Cas no 20970-49-4 (1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride)
1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride
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- Inchi: 1S/C6H8N2O.ClH/c1-5(9)6-3-7-4-8(6)2;/h3-4H,1-2H3;1H
- InChI Key: IVHKNCBHCMVJMY-UHFFFAOYSA-N
- SMILES: C(C1=CN=CN1C)(=O)C.Cl
1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M223160-5mg |
1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride |
20970-49-4 | 5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M223160-10mg |
1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride |
20970-49-4 | 10mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M223160-50mg |
1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride |
20970-49-4 | 50mg |
$ 320.00 | 2022-06-04 | ||
| Chemenu | CM408433-1g |
1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride |
20970-49-4 | 95%+ | 1g |
$292 | 2023-03-24 | |
| Chemenu | CM408433-5g |
1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride |
20970-49-4 | 95%+ | 5g |
$995 | 2023-03-24 | |
| Enamine | EN300-178125-0.05g |
1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride |
20970-49-4 | 95% | 0.05g |
$65.0 | 2023-09-20 | |
| Enamine | EN300-178125-0.1g |
1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride |
20970-49-4 | 95% | 0.1g |
$97.0 | 2023-09-20 | |
| Enamine | EN300-178125-0.25g |
1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride |
20970-49-4 | 95% | 0.25g |
$138.0 | 2023-09-20 | |
| Enamine | EN300-178125-0.5g |
1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride |
20970-49-4 | 95% | 0.5g |
$217.0 | 2023-09-20 | |
| Enamine | EN300-178125-1.0g |
1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride |
20970-49-4 | 95% | 1g |
$278.0 | 2023-06-02 |
1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride
Comprehensive Overview of 1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride (CAS No. 20970-49-4)
1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride (CAS No. 20970-49-4) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, has garnered attention due to its unique structural properties and potential utility in drug discovery. The imidazole core, a key feature of this molecule, is a heterocyclic ring commonly found in biologically active compounds, making it a focal point for researchers exploring new therapeutic agents.
The growing interest in imidazole derivatives stems from their versatility in medicinal chemistry. Recent trends in drug development highlight the demand for novel heterocyclic compounds, particularly those with 1-methyl-1H-imidazole scaffolds, as they exhibit promising pharmacological profiles. Researchers frequently search for "CAS 20970-49-4 applications" or "1-(1-methyl-1H-imidazol-5-yl)ethanone hydrochloride synthesis" to explore its role in creating enzyme inhibitors or receptor modulators. This aligns with the broader industry focus on targeted therapies and precision medicine.
From a synthetic chemistry perspective, 1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride serves as a valuable intermediate. Its carbonyl group and protonated nitrogen in the imidazole ring offer multiple sites for chemical modifications, enabling the creation of diverse molecular libraries. Laboratories often inquire about "20970-49-4 solubility" or "imidazol-5-yl ketone reactivity" to optimize reaction conditions for downstream applications. The hydrochloride salt form enhances its stability, a critical factor for storage and handling in research settings.
The compound's relevance extends to material science, where imidazole-based molecules contribute to advanced polymer designs and catalytic systems. With sustainability being a hot topic, scientists investigate "green synthesis of imidazole derivatives" or "biodegradable imidazole compounds," positioning CAS 20970-49-4 as a candidate for eco-friendly chemical processes. Its molecular structure aligns with the principles of atom economy, reducing waste in multi-step syntheses.
Analytical characterization of 1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride involves techniques like NMR, HPLC, and mass spectrometry, addressing common queries such as "20970-49-4 spectroscopic data" or "purity assessment methods." Quality control protocols emphasize the importance of identifying byproducts, given the compound's sensitivity to moisture and temperature variations. These details are crucial for reproducibility in academic and industrial research.
Emerging discussions in scientific forums often link imidazole pharmacophores to antiviral and anti-inflammatory research, reflecting global health priorities. While 20970-49-4 itself may not be a final drug candidate, its structural motifs inspire analogs targeting viral proteases or immune pathways. Such applications resonate with searches for "imidazole drugs in development" or "small molecule immunomodulators," demonstrating the compound's indirect impact on therapeutic innovation.
In conclusion, 1-(1-methyl-1H-imidazol-5-yl)ethan-1-one hydrochloride represents a strategically important building block in modern chemistry. Its CAS No. 20970-49-4 serves as a unique identifier for researchers navigating chemical databases, while its functional groups enable diverse transformations. As the scientific community prioritizes molecular diversity and sustainable synthesis, this compound's role in facilitating discoveries across pharmaceuticals, materials, and catalysis continues to expand.
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